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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472 Get Quote

An In-depth Technical Guide to the Thermochemical Properties of Methyl (R)-(+)-lactate

Introduction
Methyl (R)-(+)-lactate (CAS 17392-83-5) is a chiral ester of lactic acid, a key intermediate in

various chemical and pharmaceutical syntheses.[1] Its stereochemical purity makes it a

valuable building block for the asymmetric synthesis of complex molecules, particularly active

pharmaceutical ingredients (APIs).[1] Furthermore, it serves as a monomer for the production

of biodegradable polymers like polylactic acid (PLA) and is explored as a green solvent.[2] A

thorough understanding of its thermochemical properties is crucial for process design, safety,

and optimization in its various applications. This guide provides a comprehensive overview of

the available thermochemical data, the experimental protocols for their determination, and

visualizations of relevant workflows and applications.

Thermochemical Data
The thermochemical properties of Methyl (R)-(+)-lactate have been determined through

various experimental and computational methods. The following tables summarize the key

quantitative data available in the literature.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Value (kJ/mol) Method Reference

Standard Molar

Enthalpy of Formation

(liquid)

-603.2 ± 1.1
Combustion

Calorimetry
[1](--INVALID-LINK--)

Standard Molar

Enthalpy of

Vaporization (298.15

K)

53.5 ± 0.4 Transpiration Method [1](--INVALID-LINK--)

Standard Molar

Enthalpy of Formation

(gas)

-549.7 ± 1.2

Derived from liquid

and vaporization

enthalpies

[1](--INVALID-LINK--)

Standard Gibbs Free

Energy of Formation

(gas)

Not Reported - -

Table 2: Other Physical and Thermochemical Properties

Property Value

Molecular Formula C4H8O3

Molecular Weight 104.10 g/mol

Boiling Point 144-145 °C

Density 1.09 g/mL at 25 °C

Ideal Gas Heat Capacity (Cp,gas)
Data not available in the provided search

results.

Standard Entropy (S°)
Data not available in the provided search

results.

Experimental Protocols
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The determination of the thermochemical data presented above relies on precise experimental

techniques. The following sections detail the methodologies for combustion calorimetry and the

transpiration method.

High-Precision Combustion Calorimetry
This method is used to determine the standard molar enthalpy of formation of liquid Methyl (R)-
(+)-lactate.

Principle: The energy of combustion of a known mass of the substance is measured in a bomb

calorimeter. From this, the standard enthalpy of combustion is calculated, which is then used to

derive the standard enthalpy of formation using Hess's law.

Detailed Protocol:

Sample Preparation: A sample of high-purity Methyl (R)-(+)-lactate is weighed accurately

into a crucible. The purity of the sample is typically verified by gas chromatography.

Bomb Preparation: The crucible is placed in a stainless steel bomb. A known length of fuse

wire is attached to the electrodes, with the wire in contact with the sample. The bomb is then

sealed and pressurized with pure oxygen to approximately 3 MPa.

Calorimeter Assembly: The sealed bomb is placed in a calorimeter bucket containing a

precisely measured quantity of water. The calorimeter is assembled with a stirrer and a

temperature measuring device (e.g., a platinum resistance thermometer).

Temperature Equilibration: The stirrer is started, and the system is allowed to reach thermal

equilibrium. The initial temperature is recorded over a period of time to establish a baseline.

Ignition: The sample is ignited by passing an electric current through the fuse wire.

Temperature Measurement: The temperature of the water in the calorimeter is recorded at

regular intervals until it reaches a maximum and then begins to cool.

Data Analysis: The corrected temperature rise is determined by accounting for heat

exchange with the surroundings. The energy equivalent of the calorimeter is determined
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separately by combusting a standard substance with a known enthalpy of combustion, such

as benzoic acid.

Calculations: The standard enthalpy of combustion is calculated from the corrected

temperature rise, the energy equivalent of the calorimeter, and the mass of the sample.

Corrections are made for the heat of formation of nitric acid (from residual nitrogen in the

bomb) and the heat of combustion of the fuse wire.

Enthalpy of Formation Calculation: The standard molar enthalpy of formation is calculated

from the standard enthalpy of combustion using the known standard enthalpies of formation

of the combustion products (CO2 and H2O).

Transpiration Method
This method is employed to measure the vapor pressure of Methyl (R)-(+)-lactate at different

temperatures, which is then used to determine the standard molar enthalpy of vaporization.

Principle: A stream of an inert carrier gas is passed over the liquid sample at a constant

temperature and flow rate, slow enough to ensure saturation of the gas with the vapor of the

substance. The amount of vapor transported is determined, and from this, the vapor pressure is

calculated.

Detailed Protocol:

Apparatus Setup: A thermostatically controlled chamber houses a saturator containing the

liquid Methyl (R)-(+)-lactate. An inert carrier gas (e.g., nitrogen or argon) is passed through

the saturator at a precisely controlled flow rate.

Sample Loading: The saturator is filled with a sufficient amount of the purified liquid sample.

Equilibrium and Saturation: The system is allowed to reach thermal equilibrium at the desired

temperature. The carrier gas flow is initiated at a rate that ensures equilibrium between the

liquid and vapor phases, meaning the gas becomes saturated with the sample's vapor.

Vapor Collection: The vapor-laden gas stream exits the saturator and passes through a

condenser or a trap where the vapor is collected. The total volume of the carrier gas that has

passed through the system is measured.
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Quantification: The mass of the condensed vapor is determined gravimetrically.

Vapor Pressure Calculation: The partial pressure of the substance in the saturated gas

stream (which is equal to its vapor pressure at that temperature) is calculated using the ideal

gas law, based on the mass of the transported substance, the total volume of the gas, and

the temperature.

Temperature Dependence: The experiment is repeated at several different temperatures to

obtain a series of vapor pressure-temperature data points.

Enthalpy of Vaporization Calculation: The standard molar enthalpy of vaporization is

determined from the temperature dependence of the vapor pressure using the Clausius-

Clapeyron equation.

Visualizations
Experimental Workflow for Thermochemical Data
Determination
The following diagram illustrates the workflow for the experimental determination of the

thermochemical properties of Methyl (R)-(+)-lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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